Cas no 174773-32-1 (2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester)

• Product Name: 2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester
• CAS No: 174773-32-1
• MF: C₁₃H₂₂O₅
• MW: 258.310784816742
• CID: 2923596
• Update Time: 2023-08-10

2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester

• Inchi： 1S/C13H22O5/c1-5-10(6-2)7-11(15)8-12(13(16)17-4)18-9(3)14/h10,12H,5-8H2,1-4H3
• InChI Key： AGVSPZMQUFCANX-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OC)OC(C)=O)CC(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 294
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7